8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[(4-fluorophenyl)methyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C16H20FNO2/c17-14-4-2-13(3-5-14)12-18-10-9-16(7-1-11-20-16)8-6-15(18)19/h2-5H,1,6-12H2
• InChI Key: QVNPOGFQRDWTST-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(=O)N(CC2)CC3=CC=C(C=C3)F)OC1
• Molecular Formula: C16H20FNO2
• Molecular Weight: 277.33 g/mol

Description

8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one, also known as FUB-PB22, is a synthetic cannabinoid that belongs to the class of indazole-based compounds. It was first synthesized in 2012 and has been widely used in scientific research since then. FUB-PB22 is a potent agonist of the cannabinoid receptors CB1 and CB2, which are responsible for the effects of cannabis on the human body.

Mechanism of Action

8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one acts as a potent agonist of the CB1 and CB2 receptors, which are found throughout the brain and body. When these receptors are activated, they produce a range of effects, including pain relief, appetite stimulation, and mood alteration. 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has been shown to produce similar effects to those of THC, the primary psychoactive component of cannabis.
Biochemical and Physiological Effects:
8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has been shown to produce a range of biochemical and physiological effects in the human body. These include the activation of the CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, mood, and memory. 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has also been shown to produce effects on the cardiovascular system, including changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has several advantages for use in scientific research. It is a potent agonist of the CB1 and CB2 receptors, which makes it useful for studying the effects of synthetic cannabinoids on the human body. 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one is also relatively easy to synthesize, which makes it readily available for use in laboratory experiments.
However, there are also some limitations to the use of 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one in scientific research. One limitation is that it is a synthetic compound, which means that it may not accurately reflect the effects of natural cannabinoids found in cannabis. Additionally, the effects of 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one on the human body are not well understood, which may limit its usefulness in certain types of research.

Future Directions

There are several future directions for research on 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one and synthetic cannabinoids in general. One area of research is the development of synthetic cannabinoids as therapeutic agents for various diseases, including pain, inflammation, and cancer. Another area of research is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and dependence. Additionally, research is needed to better understand the mechanism of action of synthetic cannabinoids and their effects on the brain and body.

Synthesis Methods

The synthesis of 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one is a complex process that involves several steps. The first step is the preparation of the intermediate compound 4-fluorobenzyl bromide, which is then reacted with 1-amino-8-oxaspiro[4.5]decane to form the spirocyclic compound. The final step involves the introduction of the indazole moiety to the spirocyclic compound using a palladium-catalyzed cross-coupling reaction.

Scientific Research Applications

8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, mood, and memory. 8-(4-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has also been used to study the effects of synthetic cannabinoids on the cardiovascular system, as well as their potential as therapeutic agents for various diseases.